molecular formula C15H17BrO4 B8632399 3-(4-Bromobutyl)-6,7-dimethoxychromen-4-one

3-(4-Bromobutyl)-6,7-dimethoxychromen-4-one

Cat. No.: B8632399
M. Wt: 341.20 g/mol
InChI Key: PKLOBBAMTDGEPV-UHFFFAOYSA-N
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Description

3-(4-Bromobutyl)-6,7-dimethoxychromen-4-one is a useful research compound. Its molecular formula is C15H17BrO4 and its molecular weight is 341.20 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C15H17BrO4

Molecular Weight

341.20 g/mol

IUPAC Name

3-(4-bromobutyl)-6,7-dimethoxychromen-4-one

InChI

InChI=1S/C15H17BrO4/c1-18-13-7-11-12(8-14(13)19-2)20-9-10(15(11)17)5-3-4-6-16/h7-9H,3-6H2,1-2H3

InChI Key

PKLOBBAMTDGEPV-UHFFFAOYSA-N

Canonical SMILES

COC1=C(C=C2C(=C1)C(=O)C(=CO2)CCCCBr)OC

Origin of Product

United States

Synthesis routes and methods I

Procedure details

2nd method: A solution of 500 mg (1.5 mmol) of the compound of the above Step, 6-bromo-1-(2-hydroxy-4,5-dimethoxyphenyl)-hexan-1-one, in 30 ml of dry toluene is refluxed, with stirring, with 0.6 ml (4.5 mmol) of DMF dimethylacetal. Reflux is continued for 5 h. After concentration, and purification by flash chromatography with a gradient of pure heptane to heptane-ACOEt 80-20, 270 mg (yield=53%) of 3-(4-bromobutyl)-6,7-dimethoxychromen-4-one are obtained, after evaporation, in the form of white crystals identical to those obtained by the 1st method. TLC SiO2 hept-AcOEt 70-30 Rf=0.3. 1H NMR (DMSO): 8.19 (s, 1H), 7.36 (s, 1H), 7.16 (s, 1H), 3.89 (s, 3H), 3.84 (s, 3H), 3.65 (t, 2H, J=6.3 Hz), 2.38 (t, 2H, J=7.3 Hz), 1.72 (m, 2H), 1.64 (m, 2H), 1.55 (m, 2H).
[Compound]
Name
compound
Quantity
500 mg
Type
reactant
Reaction Step One
Name
6-bromo-1-(2-hydroxy-4,5-dimethoxyphenyl)-hexan-1-one
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Quantity
30 mL
Type
solvent
Reaction Step One
[Compound]
Name
DMF dimethylacetal
Quantity
0.6 mL
Type
reactant
Reaction Step Two
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
[Compound]
Name
heptane-ACOEt
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three

Synthesis routes and methods II

Procedure details

1st method: A solution A is prepared from 500 mg of the compound of the above Step, 6-bromo-1-(2-hydroxy-4,5-dimethoxyphenyl)-hexan-1-one (1.5 mmol), dissolved in 0.60 ml (4.5 mmol) of Et2O—BF3, and the solution is cooled to 10° C. 2.3 ml of DMF are then added. There is prepared, in addition, a solution B of 4 ml of DMF and there is added thereto in small portions at 10° C. 470 mg (2.25 mmol) of PCl5. Solution B is heated at 55° C. for 20 min, and is then introduced dropwise into solution A, referred to at the beginning, with a return to ambient temperature. The mixture turns orangey yellow and precipitates. 50 ml of 0.1N HCl are introduced and the mixture is extracted with AcOEt, the organic phases are washed with saturated NaCl solution, separated, dried over MgSO4, filtered and evaporated. The residue is subjected to flash chromatography over SiO2 with a gradient of pure heptane to heptane-AcOEt 70-30. The purified fractions crystallise after evaporation. 300 mg of 3-(4-bromobutyl)-6,7-dimethoxychromen-4-one are obtained in the form of crystals (yield=59%); TLC SiO2hept-AcOEt 50-50 Rf=0.4.
Name
Quantity
2.3 mL
Type
solvent
Reaction Step One
[Compound]
Name
compound
Quantity
500 mg
Type
reactant
Reaction Step Two
Name
6-bromo-1-(2-hydroxy-4,5-dimethoxyphenyl)-hexan-1-one
Quantity
1.5 mmol
Type
reactant
Reaction Step Two
Quantity
0.6 mL
Type
reactant
Reaction Step Three
[Compound]
Name
solution B
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Four
Name
Quantity
4 mL
Type
solvent
Reaction Step Four
Name
Quantity
470 mg
Type
reactant
Reaction Step Five
[Compound]
Name
Solution B
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Six
[Compound]
Name
solution A
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Seven

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